Cas no 59498-97-4 (4-Acetamido-4-methylcyclohexane-1-carboxylic acid)

4-Acetamido-4-methylcyclohexane-1-carboxylic acid is a cyclohexane derivative featuring both acetamido and carboxylic acid functional groups. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in pharmaceutical and agrochemical applications. The presence of the acetamido group enhances its utility in amide bond formation, while the carboxylic acid moiety allows for further derivatization, such as esterification or peptide coupling. Its rigid cyclohexane backbone contributes to stereochemical stability, making it valuable for studying conformational effects in drug design. The compound is typically characterized by high purity and consistent reactivity, ensuring reliable performance in research and industrial processes.
4-Acetamido-4-methylcyclohexane-1-carboxylic acid structure
59498-97-4 structure
Product Name:4-Acetamido-4-methylcyclohexane-1-carboxylic acid
CAS No:59498-97-4
MF:C10H17NO3
MW:199.246883153915
MDL:MFCD20651141
CID:5611411
PubChem ID:83686359
Update Time:2025-05-20

4-Acetamido-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-acetamido-4-methylcyclohexane-1-carboxylic acid
    • 59498-97-4
    • EN300-8641524
    • 4-Acetamido-4-methylcyclohexane-1-carboxylic acid
    • MDL: MFCD20651141
    • Inchi: 1S/C10H17NO3/c1-7(12)11-10(2)5-3-8(4-6-10)9(13)14/h8H,3-6H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: AMXMBAJYVRDKPV-UHFFFAOYSA-N
    • SMILES: OC(C1CCC(C)(CC1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 199.12084340g/mol
  • Monoisotopic Mass: 199.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.4Ų

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Additional information on 4-Acetamido-4-methylcyclohexane-1-carboxylic acid

4-Acetamido-4-methylcyclohexane-1-carboxylic Acid (CAS No. 59498-97-4): An Overview of Its Structure, Properties, and Applications

4-Acetamido-4-methylcyclohexane-1-carboxylic acid (CAS No. 59498-97-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural properties and potential applications. This compound, also known as AMCHA, is a derivative of cyclohexane with an acetamido and a methyl group attached to the cyclohexane ring, along with a carboxylic acid functional group. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting molecule for various research and industrial purposes.

The molecular formula of 4-Acetamido-4-methylcyclohexane-1-carboxylic acid is C10H17NO3, and its molecular weight is approximately 195.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. The presence of the carboxylic acid group makes it capable of forming salts with various cations, which can be useful in different applications.

Synthesis and Structural Analysis: The synthesis of 4-Acetamido-4-methylcyclohexane-1-carboxylic acid can be achieved through several routes, including the reaction of 4-methylcyclohexanone with acetic anhydride followed by hydrolysis. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography have been employed to confirm its structure and purity. These techniques provide detailed insights into the molecular conformation and electronic properties of the compound, which are crucial for understanding its behavior in different environments.

Biological Activity: Recent studies have explored the biological activity of 4-Acetamido-4-methylcyclohexane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that AMCHA can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, 4-Acetamido-4-methylcyclohexane-1-carboxylic acid has been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that AMCHA can reduce oxidative stress and protect neuronal cells from damage induced by neurotoxins such as glutamate. These findings suggest that AMCHA could be beneficial in the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

Pharmaceutical Applications: The unique combination of functional groups in 4-Acetamido-4-methylcyclohexane-1-carboxylic acid makes it a valuable intermediate in the synthesis of various pharmaceuticals. It has been used as a building block in the development of drugs targeting specific biological pathways. For example, AMCHA derivatives have been synthesized to enhance their binding affinity to specific receptors or enzymes, thereby improving their therapeutic efficacy.

In the field of drug delivery, 4-Acetamido-4-methylcyclohexane-1-carboxylic acid has been explored for its potential to improve the solubility and bioavailability of poorly soluble drugs. By forming prodrugs or drug conjugates with AMCHA, researchers have been able to enhance the pharmacokinetic properties of these drugs, leading to improved therapeutic outcomes.

Safety and Toxicology: The safety profile of 4-Acetamido-4-methylcyclohexane-1-carboxylic acid has been extensively studied to ensure its suitability for pharmaceutical applications. In vitro cytotoxicity assays have shown that AMCHA exhibits low toxicity towards mammalian cells at therapeutic concentrations. However, like any chemical compound, it is important to conduct thorough safety evaluations before advancing it to clinical trials.

Clinical Trials: While no clinical trials specifically focusing on 4-Acetamido-4-methylcyclohexane-1-carboxylic acid have been reported yet, several derivatives of this compound are currently undergoing preclinical testing for various indications. These studies aim to validate the safety and efficacy of AMCHA-based compounds in animal models before progressing to human trials.

FUTURE DIRECTIONS: The future prospects for 4-Acetamido-4-methylcyclohexane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability in vivo.

In conclusion, 4-Acetamido-4-methylcyclohexane-1-carboxylic acid (CAS No. 59498-97-4) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of anti-inflammatory agents, neuroprotective drugs, and drug delivery systems.

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